ethyl 3-benzyl-1-{[(3,4-dimethoxyphenyl)amino]carbonyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-[(3,4-dimethoxyphenyl)carbamoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H30N2O5/c1-4-31-22(27)24(16-18-9-6-5-7-10-18)13-8-14-26(17-24)23(28)25-19-11-12-20(29-2)21(15-19)30-3/h5-7,9-12,15H,4,8,13-14,16-17H2,1-3H3,(H,25,28)
• InChI Key: BRARRUJHXBKSNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)NC2=CC(=C(C=C2)OC)OC)CC3=CC=CC=C3
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

Ethyl 3-benzyl-1-{[(3,4-dimethoxyphenyl)amino]carbonyl}-3-piperidinecarboxylate is a chemical compound with potential applications in scientific research. This compound is also known as Compound 15d, and it has been studied for its potential use as an anticancer agent.

Mechanism of Action

The mechanism of action of Compound 15d involves the activation of the mitochondrial pathway of apoptosis. This compound can induce the release of cytochrome c from the mitochondria, which activates caspase-9 and caspase-3. This activation leads to the cleavage of various proteins, including PARP, leading to cell death.
Biochemical and Physiological Effects:
Compound 15d has been shown to have several biochemical and physiological effects. This compound can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce tumor size in animal models. Additionally, Compound 15d has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using Compound 15d in lab experiments is its potential as an anticancer agent. This compound has been shown to induce apoptosis in cancer cells and inhibit their growth. Additionally, Compound 15d has been shown to have anti-inflammatory and analgesic effects, which could be useful in studying these conditions.
One limitation of using Compound 15d in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations. Additionally, the synthesis of Compound 15d is a multi-step process, which could make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of Compound 15d. One direction is to investigate its potential as an anticancer agent in clinical trials. Another direction is to study its anti-inflammatory and analgesic effects in animal models. Additionally, researchers could investigate ways to improve the synthesis method of Compound 15d to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of Compound 15d involves a multi-step process. The first step involves the reaction of 3,4-dimethoxyaniline with benzyl chloroformate to produce benzyl 3,4-dimethoxyphenylcarbamate. The second step involves the reaction of benzyl 3,4-dimethoxyphenylcarbamate with piperidine and ethyl chloroformate to produce ethyl 3-benzyl-1-{[(3,4-dimethoxyphenyl)amino]carbonyl}-3-piperidinecarboxylate. The final product is obtained after purification and characterization.

Scientific Research Applications

Compound 15d has been studied for its potential use as an anticancer agent. Studies have shown that Compound 15d can induce apoptosis in cancer cells by activating the mitochondrial pathway. This compound has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.